Des(6-amino-5-bromo)-5-amino-6-chloro Etravirine

Specification

• CAS No.: 269055-78-9
• Molecular Formula: C20H15ClN6O
• Molecular Weight: 390.831
• IUPAC Name: 4-[5-amino-6-chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
• Standard InChI: InChI=1S/C20H15ClN6O/c1-11-7-14(10-23)8-12(2)17(11)28-19-16(24)18(21)26-20(27-19)25-15-5-3-13(9-22)4-6-15/h3-8H,24H2,1-2H3,(H,25,26,27)
• Standard InChI Key: LFWTXTHNAPWTLX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1OC2=C(C(=NC(=N2)NC3=CC=C(C=C3)C#N)Cl)N)C)C#N

Introduction

Biological Activity

While specific biological activity data for Des(6-amino-5-bromo)-5-amino-6-chloro Etravirine is scarce, compounds in the diarylpyrimidine class are known for their potent anti-HIV activity. Etravirine, for example, has a high genetic barrier to resistance and is effective against many drug-resistant HIV strains. Derivatives like Des(6-amino-5-bromo)-5-amino-6-chloro Etravirine might be explored for similar or enhanced activity, but detailed studies are needed to confirm this.

Use in Quality Control

Compounds related to Etravirine, such as impurities or derivatives, are often used in quality control processes to ensure the purity and efficacy of pharmaceutical formulations. For instance, 6-Desamino 6-Chloro Etravirine is used as a working standard for monitoring impurity levels in Etravirine formulations. Similarly, Des(6-amino-5-bromo)-5-amino-6-chloro Etravirine could potentially serve in quality control roles, although specific applications are not well-documented.

Data Table: General Information on Etravirine Derivatives

Compound	CAS Number	Use	Chemical Structure
Etravirine	Not specified	HIV treatment	Diarylpyrimidine-based NNRTI
Des(6-amino-5-bromo)-5-amino-6-chloro Etravirine	269055-78-9	Potential quality control or synthesis intermediate	Modified diarylpyrimidine structure
6-Desamino 6-Chloro Etravirine	269055-76-7	Quality control impurity standard	Modified diarylpyrimidine structure